Cas no 7280-81-1 (3-Benzyladenine)

• Product Name: 3-Benzyladenine
• CAS No: 7280-81-1
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• CID: 568787
• PubChem ID: 329761451
• Update Time: 2025-06-26

3-Benzyladenine Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine,3-(phenylmethyl)-
• 3-Benzyl-3H-Purin-6-Amine
• 3-BENZYLADENINE
• 3-benzylpurin-6-amine
• 3-benzyl-3H-purin-6-ylamine
• 3-Benzyl-7-methyladenin
• 3-Benzyl-adenin
• 3-Bzade
• 3H-Purin-6-amine,3-(phenylmethyl)
• 6-Amino-3-benzylpurin
• Adenine,3-benzyl
• benzyl-3 adenine
• BDBM50488844
• NSC76926
• AB-323/13887461
• NCIOpen2_003912
• NSC 76926
• DTXSID30223124
• CS-0359756
• Oprea1_165750
• 3-benzyl-7H-purin-6-imine
• SCHEMBL5352368
• 3-Benzyladenine, 95%
• FT-0752309
• 3H-Purin-6-amine, 3-(phenylmethyl)-
• MFCD02167626
• 7280-81-1
• Adenine, 3-benzyl-
• NSC-76926
• CHEMBL2296739
• DB-081554
• 3-Benzyladenine

• MDL： MFCD02167626
• Inchi： 1S/C12H11N5/c13-11-10-12(15-7-14-10)17(8-16-11)6-9-4-2-1-3-5-9/h1-5,7-8,13H,6H2,(H,14,15)
• InChI Key： CZJZYCFVITYHDO-UHFFFAOYSA-N
• SMILES： N1(C=NC(C2=C1N=CN2)=N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.10100
• Monoisotopic Mass: 225.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 268-275 °C
• Boiling Point: 373.4±52.0 °C at 760 mmHg
• Flash Point: 179.6±30.7 °C
• PSA: 69.62000
• LogP: 2.03800
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Benzyladenine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 3-Benzyladenine

3-Benzyladenine: A Comprehensive Overview

3-Benzyladenine (CAS No. 7280-81-1) is a biologically active compound that has garnered significant attention in various fields, including pharmacology, agriculture, and biotechnology. This compound, also known as benzylated adenine, is a derivative of adenine, a fundamental component of nucleic acids. Its unique structure and properties make it a versatile molecule with potential applications in drug development and plant growth regulation.

The chemical structure of 3-Benzyladenine consists of an adenine ring system with a benzyl group attached at the 3-position. This substitution imparts distinct chemical and biological properties compared to its parent compound, adenine. Recent studies have highlighted its role as a bioactive molecule capable of influencing cellular processes, particularly in the context of plant physiology and human health.

One of the most notable applications of 3-Benzyladenine is in plant science. It has been identified as a key ingredient in plant growth regulators (PGRs), which are widely used to enhance crop yield and quality. Research published in the *Journal of Agricultural and Food Chemistry* demonstrates that 3-Benzyladenine can stimulate plant growth by promoting cell division and elongation. This finding has significant implications for sustainable agriculture, as it offers a natural alternative to synthetic PGRs that may have adverse environmental impacts.

In the realm of pharmacology, 3-Benzyladenine has shown promise as a potential therapeutic agent. Studies conducted at the University of California, Berkeley, reveal that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, its ability to modulate cellular signaling pathways suggests its potential role in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of 3-Benzyladenine involves a multi-step process that begins with the isolation of adenine from natural sources or through chemical synthesis. The benzyl group is then introduced via nucleophilic substitution or coupling reactions, depending on the desired stereochemistry and purity. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing 3-Benzyladenine, reducing the overall carbon footprint associated with its production.

From an environmental perspective, understanding the fate and transport of 3-Benzyladenine in ecosystems is crucial for assessing its potential risks. Research published in *Environmental Science & Technology* indicates that this compound undergoes rapid degradation under sunlight exposure, minimizing its persistence in aquatic environments. However, further studies are required to evaluate its long-term effects on non-target organisms and soil microbiota.

In conclusion, 3-Benzyladenine (CAS No. 7280-81-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its role as a plant growth regulator and potential therapeutic agent underscores its importance in modern science. As research continues to uncover new insights into its biological functions and environmental impact, 3-Benzyladenine is poised to play an increasingly significant role in advancing sustainable agriculture and human health.